2-(4-Methylphenoxy)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one

• IUPAC Name: 2-(4-methylphenoxy)-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H18N4O2/c1-12-2-4-14(5-3-12)22-10-16(21)20-8-13(9-20)19-15-6-7-17-11-18-15/h2-7,11,13H,8-10H2,1H3,(H,17,18,19)
• InChI Key: XSSZUILPJRYDRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CC(C2)NC3=NC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2097909-11-8

Description

The compound “2-(4-Methylphenoxy)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Aldose Reductase Inhibition and Antioxidant Activity

Compounds related to the query molecule, such as 2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives, have been explored for their selective aldose reductase (ALR2) inhibition, offering potential therapeutic strategies against complications of diabetes. These derivatives exhibit micromolar to submicromolar range inhibitory potency and significant antioxidant properties, highlighting their dual beneficial effects (C. La Motta et al., 2007).

Antimicrobial and Antitubercular Activities

Pyrimidine-azetidinone analogues, such as those synthesized from the condensation of aromatic amines with N-phenylacetamide, have been evaluated for their in vitro antimicrobial and antitubercular activities. These compounds display promising antibacterial and antituberculosis properties, contributing to the development of new therapeutic agents (M. Chandrashekaraiah et al., 2014).

Synthesis of Diverse Heterocyclic Compounds

Research has demonstrated efficient synthesis methods for thieno[2,3-d]pyrimidin-4(3H)-ones and related structures, pivotal in the development of novel chemical entities for drug discovery. These synthesis techniques are crucial for generating compounds with potential biological activities (Y. Chen et al., 2009).

Schiff Base Interactions and Metal Complex Formation

Studies on Schiff base derivatives derived from condensation reactions involving aminopyridines and ketones explore their applications in forming metal complexes. These complexes have been investigated for their potential biological activities, including DNA interactions and antimicrobial properties, showcasing the chemical versatility and application breadth of related compounds (Baris Kurt et al., 2020).

Antiproliferative Activity and Molecular Docking

The synthesis of thieno[3,2-d]pyrimidin-4-yl derivatives highlights their antiproliferative activities against various cancer cell lines. These studies provide insights into the design and optimization of new anticancer agents, with molecular docking analyses offering further understanding of their mechanisms of action (Pei Huang et al., 2020).